N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C28H21ClN2O4
• Molecular Weight: 484.9 g/mol
• IUPAC Name: N-[(E)-(3-chloro-5-methoxy-4-phenylmethoxyphenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C28H21ClN2O4/c1-33-25-14-19(13-23(29)27(25)34-17-18-7-3-2-4-8-18)16-30-31-28(32)26-15-22-21-10-6-5-9-20(21)11-12-24(22)35-26/h2-16H,17H2,1H3,(H,31,32)/b30-16+
• InChI Key: XVOHMANLUDWDRJ-OKCVXOCRSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=N/NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)Cl)OCC5=CC=CC=C5
• SMILES: COC1=C(C(=CC(=C1)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43)Cl)OCC5=CC=CC=C5

Description

N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide, also known as BNH, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BNH belongs to the family of naphthofuran derivatives, which have been reported to possess various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, it has been proposed that N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide exerts its biological activities by modulating various signaling pathways, including the NF-κB and MAPK pathways. N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide has also been reported to inhibit the activity of enzymes such as COX-2 and 5-LOX, which are involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects:
N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide has been reported to exhibit various biochemical and physiological effects. In addition to its anti-inflammatory, antioxidant, and anticancer activities, N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide has been shown to possess antidiabetic activity by improving glucose tolerance and insulin sensitivity. N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide has also been reported to exhibit neuroprotective activity by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide is its relatively simple synthesis method, which allows for easy production of the compound in large quantities. Additionally, N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide exhibits low toxicity and high stability, making it suitable for use in various biological assays. However, one limitation of N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide is its poor solubility in aqueous solutions, which may limit its application in certain experiments.

Future Directions

There are several potential future directions for research on N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide. One area of interest is the development of N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide-based drugs for the treatment of various diseases, including cancer, inflammation, and diabetes. Another area of interest is the elucidation of the molecular mechanism of action of N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide, which may provide insights into its potential therapeutic applications. Additionally, future studies may focus on improving the solubility and bioavailability of N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide to enhance its efficacy in vivo.

Synthesis Methods

The synthesis of N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide involves the reaction between 2-hydroxy-1-naphthaldehyde and 3-chloro-4-methoxybenzaldehyde in the presence of hydrazine hydrate. The reaction proceeds via a Schiff base intermediate, which is subsequently cyclized to form the naphthofuran ring. The resulting product is then treated with benzyl bromide to introduce the benzyl group, followed by reaction with hydrazine hydrate to form the final product, N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide.

Scientific Research Applications

N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide has been the subject of several scientific studies due to its potential therapeutic applications. One study reported that N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study showed that N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide possesses potent antioxidant activity by scavenging free radicals and reducing lipid peroxidation. Additionally, N'-{(E)-[4-(benzyloxy)-3-chloro-5-methoxyphenyl]methylidene}naphtho[2,1-b]furan-2-carbohydrazide has been reported to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.